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Abstract
Angulatin A is a naturally occurring sesquiterpene polyol ester, a class of complex chemical

compounds isolated from the plant Celastrus angulatus. This technical guide provides a

detailed overview of the discovery, isolation, and structural elucidation of Angulatin A. It

includes a comprehensive summary of its physicochemical properties, detailed experimental

protocols for its extraction and purification, and an analysis of its known biological activities.

This document is intended to serve as a foundational resource for researchers in natural

product chemistry, pharmacology, and drug development, facilitating further investigation into

the therapeutic potential of this intricate molecule.

Introduction
Celastrus angulatus Maxim., a perennial woody vine belonging to the Celastraceae family, has

a long history in traditional medicine and is a well-known source of bioactive compounds.[1]

The plant is particularly rich in sesquiterpenoid polyol esters with a characteristic β-

dihydroagarofuran skeleton.[1] These compounds have garnered significant scientific interest

due to their diverse biological activities, including insecticidal, antifeedant, and antitumor

effects.[1] Among the myriad of compounds isolated from this plant, Angulatin A stands as a

notable example of this chemical class.
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Discovery and Initial Isolation
Angulatin A was first reported as a known compound in a 2014 study by Zhang et al.,

published in Phytochemistry Letters.[2] The compound was isolated from the root bark of

Celastrus angulatus, collected in the Henan province of China.[3] The discovery was part of a

broader phytochemical investigation of the plant, which led to the identification of several new

and known sesquiterpene polyol esters.

Physicochemical Properties
Angulatin A is a white powder with the molecular formula C34H46O13, corresponding to a

molecular weight of 662.72 g/mol .[2][4] Its chemical structure is characterized by a β-

dihydroagarofuran core, variably esterified with acetic, benzoic, and isobutyric acids.[1]

Property Value Reference

Molecular Formula C34H46O13 [4]

Molecular Weight 662.72 g/mol [4]

CAS Number 139979-81-0 [2]

Appearance White powder [4]

Boiling Point 694.9°C at 760 mmHg [4]

Density 1.3 g/cm³ [4]

Flash Point 208.8°C [4]

Refractive Index 1.557 [4]

Experimental Protocols
The isolation and purification of Angulatin A from the root bark of Celastrus angulatus involve

a multi-step process of extraction and chromatography. The following is a generalized protocol

based on methodologies reported for sesquiterpene polyol esters from this plant.[1]

Plant Material Preparation
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The root bark of Celastrus angulatus is collected, washed, and air-dried in a shaded area. The

dried material is then ground into a coarse powder to increase the surface area for efficient

extraction.[1]

Extraction
The powdered root bark is typically extracted with an organic solvent such as methanol

(MeOH) at room temperature or under reflux for several hours. This process is often repeated

multiple times to ensure the maximum recovery of the target compounds.[1]

Fractionation
The crude extract is concentrated under reduced pressure to yield a residue. This residue is

then suspended in water and sequentially partitioned with solvents of increasing polarity, such

as petroleum ether, chloroform, and ethyl acetate, to separate compounds based on their

polarity.[1]

Chromatographic Purification
The fraction enriched with Angulatin A is subjected to a series of chromatographic techniques

for further purification.

Column Chromatography: The enriched fraction is first separated by column chromatography

over silica gel, using a gradient elution system of increasing polarity (e.g., petroleum ether-

ethyl acetate).[1]

Preparative Thin-Layer Chromatography (pTLC): Fractions containing a mixture of

compounds with similar polarities are further purified using pTLC on silica gel plates.[1]

High-Performance Liquid Chromatography (HPLC): The final purification of Angulatin A is

often achieved using preparative or semi-preparative HPLC, typically on a C18 reversed-

phase column with a mobile phase consisting of a mixture of methanol and water or

acetonitrile and water.[1]

Dried, powdered root bark of
Celastrus angulatus

Solvent Extraction
(e.g., Methanol)

Liquid-Liquid Partitioning
(Petroleum Ether, Chloroform, Ethyl Acetate) Silica Gel Column Chromatography Preparative TLC Preparative/Semi-preparative HPLC Pure Angulatin A
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A generalized workflow for the isolation of Angulatin A.

Structure Elucidation
The chemical structure of Angulatin A was determined using a combination of spectroscopic

techniques.

Spectroscopic Data
The following table summarizes the key spectroscopic data used for the structure elucidation of

Angulatin A.

Spectroscopic Technique Key Features

Mass Spectrometry (MS)
Determination of molecular weight and

elemental composition.

¹H NMR Spectroscopy
Provides information on the proton environment

and connectivity.

¹³C NMR Spectroscopy
Provides information on the carbon skeleton of

the molecule.

2D NMR (COSY, HSQC, HMBC)
Used to establish the detailed chemical

structure and stereochemistry.

Detailed NMR and MS data for Angulatin A are typically found in the primary research

publication and are crucial for its unambiguous identification.
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Isolated Angulatin A
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Elucidated Structure of Angulatin A

Click to download full resolution via product page

Workflow for the structure elucidation of Angulatin A.

Biological Activity
The biological activities of many sesquiterpene polyol esters from Celastrus angulatus have

been investigated, with insecticidal and antitumor properties being the most prominent.[1]

However, specific biological activity data for Angulatin A is limited in the currently available

literature.

Insecticidal Activity
While many compounds from Celastrus angulatus exhibit insecticidal properties, specific data

on the insecticidal activity of Angulatin A, such as KD50 or LD50 values against specific insect

species, are not widely reported.[5]

Antitumor Activity
Preliminary research on extracts from Celastrus species has indicated potential antitumor

activity.[1] However, specific studies detailing the cytotoxic effects of pure Angulatin A against

cancer cell lines and the underlying signaling pathways are currently lacking.

Conclusion and Future Directions
Angulatin A is a well-characterized sesquiterpene polyol ester from Celastrus angulatus. While

its discovery, isolation, and structure have been established, there is a significant gap in the
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understanding of its specific biological activities and mechanisms of action. Future research

should focus on:

Comprehensive Biological Screening: Evaluating the insecticidal, cytotoxic, anti-

inflammatory, and other potential therapeutic activities of purified Angulatin A.

Mechanism of Action Studies: Investigating the specific molecular targets and signaling

pathways modulated by Angulatin A to understand its biological effects.

Synthetic Studies: Developing synthetic or semi-synthetic routes to Angulatin A and its

analogs to enable further structure-activity relationship (SAR) studies and to provide a

sustainable source for future research.

This technical guide provides a solid foundation for researchers to build upon in their

exploration of Angulatin A and its potential applications in medicine and agriculture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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